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Bis-[N-(salicylidene)-2,4,6-trifluoroaniline]-nickel(II)

Name: Bis-[N-(salicylidene)-2,4,6-trifluoroaniline]-nickel(II)
Brand: Smolecule
SKU: S6585978
Rating: 4 (8 reviews)

Catalog No.

S6585978

CAS No.

1266486-86-5

M.F

C26H16F6N2NiO2

M. Wt

561.1 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

Bis-[N-(salicylidene)-2,4,6-trifluoroaniline]-nick...

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Specification
13. Others

General Information

CAS Number

1266486-86-5

Product Name

Bis-[N-(salicylidene)-2,4,6-trifluoroaniline]-nickel(II)

IUPAC Name

nickel;2-[(2,4,6-trifluorophenyl)iminomethyl]phenol

Molecular Formula

C26H16F6N2NiO2

Molecular Weight

561.1 g/mol

InChI

InChI=1S/2C13H8F3NO.Ni/c2*14-9-5-10(15)13(11(16)6-9)17-7-8-3-1-2-4-12(8)18;/h2*1-7,18H;

InChI Key

KHNHBQQZIULIMC-UHFFFAOYSA-N

SMILES

C1=CC=C(C(=C1)C=NC2=C(C=C(C=C2F)F)F)O.C1=CC=C(C(=C1)C=NC2=C(C=C(C=C2F)F)F)O.[Ni]

Canonical SMILES

C1=CC=C(C(=C1)C=NC2=C(C=C(C=C2F)F)F)O.C1=CC=C(C(=C1)C=NC2=C(C=C(C=C2F)F)F)O.[Ni]

Bis-[N-(salicylidene)-2,4,6-trifluoroaniline]-nickel(II), also known as Ni(salophen), is a coordination compound consisting of nickel, salophen, and anionic ligands. Salicylidene-2,4,6-trifluoroaniline is a widely used Schiff base ligand. Ni(salophen) has been found to exhibit a variety of functional properties, including catalytic activity, fluorescence, and sensing capacity. This compound is known for its remarkable stability, which makes it a versatile tool for research in molecular chemistry, materials science, and nanotechnology.

Physical and Chemical Properties

Ni(salophen) is a crystalline solid with a chemical formula of C28H18F6N2NiO2. It has a molecular weight of 649.99 g/mol. The compound is insoluble in water, but soluble in common organic solvents such as methanol or acetone. Ni(salophen) is quite stable, as it can withstand strong oxidizing agents and is resistant to hydrolysis. However, it is sensitive to acids and bases, which can lead to decomposition.

Synthesis and Characterization

Ni(salophen) is typically synthesized through the reaction between nickel(II) acetate tetrahydrate and salicylidene-2,4,6-trifluoroaniline in a solvent such as methanol or ethanol. The reaction is usually carried out under reflux conditions for several hours. Ni(salophen) can be characterized by a variety of spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and ultraviolet-visible (UV-Vis) spectroscopy. X-ray crystallography can be used to determine the crystal structure of Ni(salophen).

Analytical Methods

Several analytical methods have been developed to study Ni(salophen). These methods include electrochemical techniques such as cyclic voltammetry (CV) and square wave voltammetry (SWV), as well as chromatographic techniques such as high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS).

Biological Properties

Ni(salophen) has shown promise as a therapeutic agent for a variety of diseases, including cancer, HIV, and Alzheimer's disease. It has also been found to exhibit antibacterial and antifungal activity. However, more research is needed to fully understand the biological properties of Ni(salophen).

Toxicity and Safety in Scientific Experiments

Ni(salophen) has been found to be relatively non-toxic in scientific experiments. However, it is important to handle the compound with care, as exposure to the skin and eyes can cause irritation.

Applications in Scientific Experiments

Ni(salophen) has a variety of applications in scientific experiments. It has been used as a catalyst in organic reactions, as well as a probe for detecting and imaging biological molecules. It has also been used in the field of molecular electronics, where it has shown promise as a component in electronic devices.

Current State of Research

Research on Ni(salophen) is ongoing, with new applications and properties being discovered regularly. Recent research has focused on its use as a therapeutic agent, as well as its potential applications in materials science and nanotechnology.

Potential Implications in Various Fields of Research and Industry

Ni(salophen) has potential implications in a variety of fields of research and industry, including:
- Catalysis: Ni(salophen) has shown promise as a catalyst for a variety of organic reactions, including carbon-carbon bond formation and oxidation reactions.
- Sensing: Ni(salophen) can be used as a fluorescent probe for detecting and imaging biological molecules such as DNA and proteins.
- Materials science: Ni(salophen) has potential applications in the development of new materials, such as organic thin films and polymers.
- Nanotechnology: Ni(salophen) has been used as a building block in the construction of molecular-scale devices such as molecular wires and switches.

Limitations and Future Directions

While Ni(salophen) has shown great promise in a variety of applications, there are still limitations to its use. For example, the compound is relatively expensive to synthesize, which limits its use in large-scale industrial applications. In addition, more research is needed to fully understand the biological properties of Ni(salophen) and its potential applications in the field of medicine. Some potential future directions for research on Ni(salophen) include:
- Developing new synthetic methods for Ni(salophen) that are more cost-effective and scalable.
- Investigating the use of Ni(salophen) in the development of new drugs for the treatment of cancer, HIV, and other diseases.
- Exploring the potential applications of Ni(salophen) in the field of renewable energy, such as in the development of new catalysts for fuel cells.
- Developing new methods for the synthesis and characterization of Ni(salophen) derivatives that exhibit new and interesting properties.